N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide

• Molecular Formula: C21H25N3O4S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 2-[[2-(2,4-dimethyl-N-methylsulfonylanilino)acetyl]amino]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C21H25N3O4S/c1-5-12-22-21(26)17-8-6-7-9-18(17)23-20(25)14-24(29(4,27)28)19-11-10-15(2)13-16(19)3/h5-11,13H,1,12,14H2,2-4H3,(H,22,26)(H,23,25)
• InChI Key: OGIPWJJHDGMMNB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)NCC=C)S(=O)(=O)C)C

Description

N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide, also known as DAMPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of neuroscience. DAMPA belongs to the class of compounds known as AMPA receptor agonists and has been studied extensively for its effects on the central nervous system.

Mechanism of Action

The mechanism of action of N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide involves its binding to AMPA receptors, which are ionotropic glutamate receptors that play a key role in synaptic transmission. By binding to these receptors, N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide enhances the activity of glutamate, a neurotransmitter that is involved in the regulation of synaptic plasticity and learning and memory.
Biochemical and Physiological Effects:
N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide has been shown to have a number of biochemical and physiological effects in animal models. Specifically, N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide has been shown to enhance synaptic transmission, improve cognitive function, and protect against neuronal damage in models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide in lab experiments is its high affinity for AMPA receptors, which makes it a useful tool for studying the role of these receptors in synaptic transmission and cognitive function. However, one limitation of using N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide is its potential toxicity, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions that could be explored in the study of N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide. One potential avenue of research is the development of more selective AMPA receptor agonists that could be used to target specific subtypes of these receptors. Additionally, further studies could be conducted to explore the potential therapeutic applications of N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, more research could be conducted to explore the potential side effects and toxicity of N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide in order to better understand its safety profile.

Synthesis Methods

The synthesis of N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide involves several steps, including the reaction of 2,4-dimethyl(methylsulfonyl)aniline with acetic anhydride to form an acetyl derivative. This intermediate is then reacted with N-allyl-2-aminobenzamide to form the final product, N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide. The synthesis of N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide has been extensively studied for its potential applications in the field of neuroscience. Specifically, N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide has been shown to have a high affinity for AMPA receptors, which are involved in the regulation of synaptic transmission in the brain. By activating these receptors, N-allyl-2-({[2,4-dimethyl(methylsulfonyl)anilino]acetyl}amino)benzamide has been shown to enhance synaptic transmission and improve cognitive function in animal models.